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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on PS-1145
dihydrochloride, a potent and selective inhibitor of IkB kinase (IKK). This document details its
chemical properties, mechanism of action, and key experimental data, offering a valuable
resource for researchers in oncology, inflammation, and drug discovery.

Chemical and Physical Properties

PS-1145 dihydrochloride is the salt form of the active IKK inhibitor. It is essential to
distinguish between the dihydrochloride salt and the free base in research applications.
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Property Value Citation(s)

1049743-58-9 (for
CAS Number dihydrochloride); 431898-65-6 [1112][3]

(for free base)

Molecular Formula C17H11CIN4O - 2HCI
Molecular Weight 395.67 g/mol
Purity 298% (HPLC)
B Soluble to 5 mM in DMSO with
Solubility )
gentle warming.
Storage Store at +4°C

Mechanism of Action: Inhibition of the NF-kB
Signaling Pathway

PS-1145 is a selective inhibitor of the IkB kinase (IKK) complex, a critical component of the
nuclear factor kappa B (NF-kB) signaling pathway.[4] By inhibiting IKK, PS-1145 prevents the
phosphorylation and subsequent ubiquitination and proteasomal degradation of the inhibitory
protein IkBa.[4][5] This action ensures that IkBa remains bound to NF-kB, sequestering it in the
cytoplasm and thereby blocking its translocation to the nucleus.[5] The inhibition of NF-kB
nuclear translocation prevents the transcription of a wide array of pro-inflammatory and anti-
apoptotic genes.[4][5]

Signaling Pathway Diagram
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Figure 1: PS-1145 Mechanism of Action in the NF-kB Pathway
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Caption: PS-1145 inhibits the IKK complex, preventing NF-kB activation.
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Quantitative Biological Activity

PS-1145 demonstrates high potency and selectivity for the IKK complex.

Target Assay Type ICso0 Notes Citation(s)

Potent inhibition
IKK Kinase Assay 88 - 100 nM of the IkB kinase  [6][7]

complex.

Demonstrates
) selectivity for IKK
PKA, PKC, CKII Kinase Assays No effect
over other

kinases.

Experimental Protocols

The following are representative protocols for key assays in which PS-1145 dihydrochloride is
utilized.

IKK Kinase Inhibition Assay

This assay measures the ability of PS-1145 to inhibit the phosphorylation of an IkBa substrate
by the IKK complex.

o Materials:

o

Partially purified IKK complex (e.g., from HelLa S3 cells)

o

MEKK1 (catalytic domain for IKK activation)

[¢]

Biotinylated IkBa peptide substrate

[¢]

PS-1145 dihydrochloride

o ATP

o

Phospho-[Ser32]-IkBa specific antibody
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o ELISA-based detection system

e Procedure:
o Pre-activate the IKK complex using the catalytic domain of MEKK1.

o Pre-incubate the activated IKK complex with varying concentrations of PS-1145 (e.g., 0.1—
1 pM) for 1 hour at 25°C.

o Initiate the kinase reaction by adding the biotinylated IkBa peptide substrate and ATP.
o Incubate for a defined period to allow for phosphorylation.

o Stop the reaction and quantify the amount of phosphorylated IkBa peptide using an ELISA
format with a phospho-specific antibody.[8]

o Determine the ICso value by plotting the percentage of inhibition against the logarithm of
the PS-1145 concentration.

NF-kB Reporter Assay (Luciferase-based)

This cell-based assay quantifies the transcriptional activity of NF-kB.
e Materials:

o HEK293 cells (or other suitable cell line)

o NF-kB luciferase reporter plasmid

o Transfection reagent

o PS-1145 dihydrochloride

o NF-kB stimulus (e.g., TNF-a or IL-1[3)

o Luciferase assay reagent

e Procedure:
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o Transfect HEK293 cells with the NF-kB luciferase reporter plasmid.

o After allowing for plasmid expression, pre-treat the cells with various concentrations of PS-
1145 for 1-2 hours.

o Stimulate the cells with an NF-kB activator (e.g., 10 ng/mL TNF-a) for 6-8 hours.
o Lyse the cells and measure the luciferase activity using a luminometer.

o Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla
luciferase) or total protein concentration.[9][10]

Apoptosis Assay (Annexin V Staining)

This flow cytometry-based assay detects the externalization of phosphatidylserine, an early
marker of apoptosis.

o Materials:

o Multiple myeloma cell lines (e.g., MM.1S)

[e]

PS-1145 dihydrochloride

o

Annexin V-FITC (or other fluorophore conjugate)

[¢]

Propidium lodide (PI)

[¢]

Annexin V binding buffer

[e]

Flow cytometer

e Procedure:

o Culture multiple myeloma cells to the desired density.

o Treat the cells with PS-1145 at various concentrations for a specified duration (e.g., 24-48
hours).

o Harvest the cells, including any floating cells in the supernatant.
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[e]

Wash the cells with cold PBS.

o

Resuspend the cells in Annexin V binding buffer.

Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

[¢]

Analyze the stained cells by flow cytometry to differentiate between live, early apoptotic,

[e]

late apoptotic, and necrotic cells.[11][12]

Experimental Workflow Diagram
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Figure 2: General Experimental Workflow for PS-1145 Evaluation
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Caption: A generalized workflow for studying the effects of PS-1145.
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Conclusion

PS-1145 dihydrochloride is a valuable research tool for investigating the role of the NF-kB
signaling pathway in various physiological and pathological processes. Its high potency and
selectivity make it a suitable agent for in vitro and in vivo studies aimed at understanding the
therapeutic potential of IKK inhibition in diseases such as cancer and inflammatory disorders.
This guide provides a foundational understanding for researchers to effectively utilize PS-1145
in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PS-1145 Dihydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149754#ps-1145-dihydrochloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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